1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-3-(phenylsulfonyl)propan-1-one
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Description
1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-3-(phenylsulfonyl)propan-1-one is a useful research compound. Its molecular formula is C20H20N4O3S and its molecular weight is 396.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Derivative Applications
Efficient Synthesis Strategies : Research includes the development of efficient methods for synthesizing compounds with potential for cytotoxic activity. For example, the synthesis of 1-(trifluoromethylsulfonamido)propan-2-yl benzoates involved activating the oxazoline ring, which showed cytotoxic activity against cancer cell lines and human fibroblasts, highlighting the role of substituents in enhancing cytotoxicity (Omar Gómez-García et al., 2017).
Antimicrobial and Antifungal Activities : Synthesis of azetidin-2-one based phenyl sulfonyl pyrazoline derivatives has been explored for antibacterial and antifungal applications. These compounds were synthesized and tested for their activities, suggesting a potential pathway for developing new antimicrobial agents (Shailesh H. Shah et al., 2014).
Antioxidant, Antimicrobial, and Cytotoxic Activities : Studies have also explored the synthesis of azetidinone and thiazolidinone moieties linked to the indole nucleus for antioxidant, antimicrobial, antimycobacterial, and cytotoxic activities. This research indicates the broad spectrum of biological activities that these synthesized compounds can exhibit (A. R. Saundane et al., 2013).
Chemical Properties and Reactions
Conversion Techniques : Studies have reported the efficient conversion of sulfone-containing vinyl azides to vinyl triazoles and enamides. This showcases the chemical versatility of these compounds and their potential in synthetic chemistry applications (N. Collins et al., 2021).
Synthesis of Sulfonyl Derivatives : The synthesis and pharmacological evaluation of novel 4-isopropyl thiazole-based sulfonyl derivatives as potent antimicrobial and antitubercular agents demonstrate the importance of sulfonyl derivatives in developing new therapeutic agents. These compounds showed significant activity, highlighting their potential for medical application (G. V. Suresh Kumar et al., 2013).
properties
IUPAC Name |
3-(benzenesulfonyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3S/c25-20(11-12-28(26,27)18-9-5-2-6-10-18)23-13-17(14-23)24-15-19(21-22-24)16-7-3-1-4-8-16/h1-10,15,17H,11-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQFQJRACNWXKOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CCS(=O)(=O)C2=CC=CC=C2)N3C=C(N=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.